Cas no 881649-76-9 (trans-2-(chloromethyl)cyclopropanecarboxylic acid)

• Product Name: trans-2-(chloromethyl)cyclopropanecarboxylic acid
• CAS No: 881649-76-9
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD12756757
• CID: 5227897
• PubChem ID: 55301195
• Update Time: 2026-03-07

trans-2-(chloromethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-(chloromethyl)cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-(chloromethyl)-, (1R,2R)-rel-
• 881649-76-9
• P19534
• MFCD12756757
• AS-79219
• rac-(1R,2R)-2-(chloromethyl)cyclopropane-1-carboxylic acid
• AKOS006382267
• EN300-7091916
• CS-0309445
• (1R,2R)-2-(chloromethyl)cyclopropane-1-carboxylic acid
• Trans-2-(chloromethyl)cyclopropanecarboxylicacid

• MDL： MFCD12756757
• Inchi： 1S/C5H7ClO2/c6-2-3-1-4(3)5(7)8/h3-4H,1-2H2,(H,7,8)/t3-,4+/m0/s1
• InChI Key： UTMFMZALCNUPDJ-IUYQGCFVSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1CCl

Computed Properties

• Exact Mass: 134.0134572g/mol
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on trans-2-(chloromethyl)cyclopropanecarboxylic acid

Research Brief on trans-2-(chloromethyl)cyclopropanecarboxylic acid (CAS: 881649-76-9) in Chemical Biology and Pharmaceutical Applications

Recent studies on trans-2-(chloromethyl)cyclopropanecarboxylic acid (CAS: 881649-76-9) have highlighted its significance as a versatile building block in medicinal chemistry and drug discovery. This cyclopropane derivative, characterized by its strained ring structure and reactive functional groups, has been increasingly utilized in the synthesis of bioactive molecules and pharmaceutical intermediates. The unique physicochemical properties of this compound, including its ability to act as a rigid scaffold and its potential for further functionalization, make it a valuable tool in the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of trans-2-(chloromethyl)cyclopropanecarboxylic acid in the development of covalent inhibitors targeting cysteine proteases. The researchers successfully incorporated this compound into a series of inhibitors, leveraging the reactivity of the chloromethyl group for selective covalent binding to the active site cysteine. The resulting compounds showed improved potency and selectivity compared to previous generations of inhibitors, with IC50 values in the low nanomolar range against the target enzymes.

In the field of antibiotic development, a recent patent application (WO2023056789) describes the use of trans-2-(chloromethyl)cyclopropanecarboxylic acid as a key intermediate in the synthesis of novel β-lactamase inhibitors. The strained cyclopropane ring was found to enhance the binding affinity to class D β-lactamases, addressing a critical need in combating antibiotic-resistant bacterial strains. This application underscores the compound's potential in addressing global health challenges related to antimicrobial resistance.

Structural biology studies have provided new insights into the conformational effects of incorporating trans-2-(chloromethyl)cyclopropanecarboxylic acid into peptide backbones. X-ray crystallographic analysis of model compounds revealed that the cyclopropane ring induces significant constraints on molecular geometry, which can be exploited to stabilize specific bioactive conformations. These findings, published in ACS Chemical Biology (2024), suggest promising applications in peptide-based drug design and protein-protein interaction inhibitors.

The safety profile and pharmacokinetic properties of derivatives containing trans-2-(chloromethyl)cyclopropanecarboxylic acid have been investigated in preclinical studies. While the parent compound shows moderate reactivity, appropriate structural modifications can significantly improve metabolic stability without compromising biological activity. Recent ADMET studies indicate that carefully designed derivatives maintain favorable drug-like properties, supporting their potential advancement to clinical development.

Future research directions for trans-2-(chloromethyl)cyclopropanecarboxylic acid include exploration of its applications in targeted protein degradation (PROTACs), where its rigid structure could facilitate optimal positioning of warheads and E3 ligase binders. Additionally, ongoing synthetic methodology development aims to expand the toolbox for stereoselective functionalization of this scaffold, enabling access to more diverse chemical space for drug discovery programs.